Cas no 832127-70-5 (1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-)

1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl- structure
832127-70-5 structure
Product Name:1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-
CAS No:832127-70-5
MF:C8H7N3O2
MW:177.160081148148
CID:676077
PubChem ID:11401090
Update Time:2025-04-19

1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-
    • 3-hydroxy-7-methyl-1,2,3-benzotriazin-4-one
    • 832127-70-5
    • DTXSID60464684
    • SCHEMBL6253722
    • Inchi: 1S/C8H7N3O2/c1-5-2-3-6-7(4-5)9-10-11(13)8(6)12/h2-4,13H,1H3
    • InChI Key: HCRGFAOMJVISHM-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(C)=CC=2N=NN1O

Computed Properties

  • Exact Mass: 177.053826475g/mol
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 65.3Ų
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